Cas no 954226-64-3 ((2-cyclopropylpyrimidin-5-yl)methanol)

(2-cyclopropylpyrimidin-5-yl)methanol structure

954226-64-3 structure

Product Name:(2-cyclopropylpyrimidin-5-yl)methanol

CAS No:954226-64-3

MF:C₈H₁₀N₂O

MW:150.177801609039

MDL:MFCD09863196

CID:837908

Update Time:2025-04-19

(2-cyclopropylpyrimidin-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (2-cyclopropylpyrimidin-5-yl)methanol
- MDL： MFCD09863196
- Inchi： 1S/C8H10N2O/c11-5-6-3-9-8(10-4-6)7-1-2-7/h3-4,7,11H,1-2,5H2
- InChI Key： YGYDEBZXQQCKNG-UHFFFAOYSA-N
- SMILES： OCC1C=NC(C2CC2)=NC=1

Computed Properties

Exact Mass: 150.07900
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2

Experimental Properties

PSA: 46.01000
LogP: 0.84630

(2-cyclopropylpyrimidin-5-yl)methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	C993248-10mg	(2-Cyclopropylpyrimidin-5-yl)methanol	954226-64-3		10mg	$ 70.00	2022-06-06
TRC	C993248-50mg	(2-Cyclopropylpyrimidin-5-yl)methanol	954226-64-3		50mg	$ 230.00	2022-06-06
TRC	C993248-100mg	(2-Cyclopropylpyrimidin-5-yl)methanol	954226-64-3		100mg	$ 340.00	2022-06-06
abcr	AB448325-250 mg	(2-Cyclopropylpyrimidin-5-yl)methanol; .	954226-64-3		250mg	€265.20	2023-04-22
abcr	AB448325-1 g	(2-Cyclopropylpyrimidin-5-yl)methanol; .	954226-64-3		1g	€604.90	2023-04-22
Chemenu	CM530830-1g	(2-Cyclopropylpyrimidin-5-yl)methanol	954226-64-3	97%	1g	$258	2024-07-18
Alichem	A089007492-250mg	(2-Cyclopropylpyrimidin-5-yl)methanol	954226-64-3	95%	250mg	$257.92	2023-08-31
Alichem	A089007492-1g	(2-Cyclopropylpyrimidin-5-yl)methanol	954226-64-3	95%	1g	$614.79	2023-08-31
eNovation Chemicals LLC	Y1234137-250mg	(2-Cyclopropylpyrimidin-5-yl)methanol	954226-64-3	95%	250mg	$150	2024-06-06
eNovation Chemicals LLC	Y1234137-1g	(2-Cyclopropylpyrimidin-5-yl)methanol	954226-64-3	95%	1g	$1250	2023-09-04

(2-cyclopropylpyrimidin-5-yl)methanol Related Literature

1. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
2. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
3. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
4. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
5. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

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